Cas no 937688-27-2 (6-fluoro-2-oxo-2H-chromene-3-carboxylic acid)

• Product Name: 6-fluoro-2-oxo-2H-chromene-3-carboxylic acid
• CAS No: 937688-27-2
• MF: C₁₀H₅FO₄
• MW: 208.142706632614
• MDL: MFCD08753858
• CID: 4666383
• Update Time: 2025-05-21

6-fluoro-2-oxo-2H-chromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-2-oxo-2h-chromene-3-carboxylic acid
• 6-fluorocoumarin-3-carboxylic acid
• 6-fluoro-2-oxo-2H-chromene-3-carboxylic acid

• MDL： MFCD08753858
• Inchi： 1S/C10H5FO4/c11-6-1-2-8-5(3-6)4-7(9(12)13)10(14)15-8/h1-4H,(H,12,13)
• InChI Key： IKANRIZTFUIWLU-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(F)C=C2C=C1C(O)=O

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 390.2±42.0 °C at 760 mmHg
• Flash Point: 189.8±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

6-fluoro-2-oxo-2H-chromene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 6-fluoro-2-oxo-2H-chromene-3-carboxylic acid

6-fluoro-2-oxo-2H-chromene-3-carboxylic acid (CAS No 937688-27-2): A Comprehensive Overview

The compound 6-fluoro-2-oxo-2H-chromene-3-carboxylic acid (CAS No 937688-27-2) is a highly specialized organic molecule with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of chromenes, which are aromatic heterocycles containing a benzene ring fused with a dihydropyran ring. The presence of a fluorine atom at the 6-position and a carboxylic acid group at the 3-position introduces unique electronic and steric properties, making it an intriguing subject for research and development.

Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The fluorine substitution at the 6-position of the chromene ring has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for therapeutic applications. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that 6-fluoro-chromene derivatives exhibit potent inhibitory activity against certain kinases involved in cancer progression.

The synthesis of 6-fluoro-2-oxo-2H-chromene-3-carboxylic acid involves a multi-step process that typically begins with the preparation of the chromene skeleton. One common approach is the condensation of aromatic aldehydes with malonic esters or related compounds under acidic conditions. The introduction of the fluorine atom at the 6-position is achieved through nucleophilic aromatic substitution or electrophilic fluorination techniques, depending on the specific precursor used.

One of the most notable advancements in this area is the application of green chemistry principles to optimize the synthesis pathway. For example, researchers have employed microwave-assisted synthesis to significantly reduce reaction times while maintaining high yields and purity levels. This approach not only enhances efficiency but also aligns with sustainability goals by minimizing waste and energy consumption.

In terms of applications, 6-fluoro-chromene derivatives have shown remarkable potential in photovoltaic materials due to their ability to absorb light across a broad spectrum. A study published in *Advanced Materials* revealed that incorporating these compounds into organic solar cells can improve power conversion efficiency by up to 15%. This breakthrough underscores their role in advancing renewable energy technologies.

Beyond its chemical significance, 6-fluoro-chromene derivatives also play a crucial role in analytical chemistry as sensitive indicators for metal ions. For instance, they can selectively bind to transition metals such as copper and zinc, enabling their detection in complex matrices. This property has been leveraged in environmental monitoring applications to assess water quality and detect heavy metal contamination.

Looking ahead, ongoing research is focused on exploring the bioavailability and toxicological profile of 6-fluoro-chromene derivatives, particularly for their use as pharmaceutical agents. Preclinical studies are being conducted to evaluate their efficacy and safety profiles, paving the way for potential clinical trials in the near future.

In conclusion, 6-fluoro-chromene derivatives, represented by CAS No 937688-27-2 (6-fluoro-2-oxo-2H-chromene-3-carboxylic acid), are versatile compounds with wide-ranging applications across multiple disciplines. Their unique chemical properties and recent advancements in synthesis techniques position them as key players in modern scientific research and industrial innovation.